Cas no 98767-48-7 (1-Pentanaminium,5-amino-1,5-dicarboxy-N,N,N-trimethyl-, inner salt)

1-Pentanaminium,5-amino-1,5-dicarboxy-N,N,N-trimethyl-, inner salt structure
98767-48-7 structure
Product Name:1-Pentanaminium,5-amino-1,5-dicarboxy-N,N,N-trimethyl-, inner salt
CAS No:98767-48-7
MF:C10H20N2O4
MW:232.276803016663
CID:813819
PubChem ID:179111
Update Time:2025-04-19

1-Pentanaminium,5-amino-1,5-dicarboxy-N,N,N-trimethyl-, inner salt Chemical and Physical Properties

Names and Identifiers

    • 1-Pentanaminium,5-amino-1,5-dicarboxy-N,N,N-trimethyl-, inner salt
    • 2-amino-7-hydroxy-7-oxo-6-(trimethylazaniumyl)heptanoate
    • 1-Pentanaminium, 5-amino-1,5-dicarboxy-N,N,N-trimethyl-, inner salt
    • 98767-48-7
    • Inchi: 1S/C10H20N2O4/c1-12(2,3)8(10(15)16)6-4-5-7(11)9(13)14/h7-8H,4-6,11H2,1-3H3,(H-,13,14,15,16)
    • InChI Key: XOURCSOJIOBYPI-UHFFFAOYSA-N
    • SMILES: OC(C(CCCC(C(=O)[O-])N)[N+](C)(C)C)=O

Computed Properties

  • Exact Mass: 232.142
  • Monoisotopic Mass: 232.142
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2
  • Topological Polar Surface Area: 103Ų
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